![molecular formula C19H21N3O2 B6582067 3-cyano-N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)benzamide CAS No. 1208493-79-1](/img/structure/B6582067.png)
3-cyano-N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-cyano-N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)benzamide (3CNMPB) is a novel compound that has recently been studied for its various applications in scientific research. 3CNMPB is a synthetic compound comprised of a benzamide, a piperidine, and a furan moiety. This compound has been found to have a variety of potential applications in research, including use as a novel inhibitor of enzymes, a potential anti-cancer drug, and a potential drug for treating neurological disorders.
Scientific Research Applications
3-cyano-N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)benzamide has been found to have a variety of potential applications in scientific research. For example, this compound has been found to be an effective inhibitor of enzymes such as acetylcholinesterase, and has been studied as a potential anti-cancer drug. Additionally, this compound has been studied as a potential drug for treating neurological disorders such as Alzheimer’s disease and Parkinson’s disease.
Mechanism of Action
Target of Action
It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors . Piperidine derivatives also play a significant role in the pharmaceutical industry .
Mode of Action
Similar compounds have been reported to interact with their targets resulting in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Biochemical Pathways
It’s known that indole derivatives, which share some structural similarities with the compound , can affect a wide range of biochemical pathways .
Result of Action
Similar compounds have demonstrated various biological activities, suggesting that they may have diverse molecular and cellular effects .
Advantages and Limitations for Lab Experiments
3-cyano-N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)benzamide has several advantages and limitations when used in laboratory experiments. One advantage of this compound is that it is relatively easy to synthesize, which makes it a good choice for use in laboratory experiments. Additionally, this compound has been found to be an effective inhibitor of enzymes such as acetylcholinesterase, which makes it useful for studying the biochemical effects of these enzymes. However, this compound has also been found to have some limitations. For example, this compound is not very soluble in water, making it difficult to use in experiments that require aqueous solutions.
Future Directions
Given the potential applications of 3-cyano-N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)benzamide in scientific research, there are a variety of future directions that could be explored. These include further studies into the mechanism of action of this compound, as well as studies into the potential use of this compound as an anti-cancer drug and a drug for treating neurological disorders. Additionally, further studies into the biochemical and physiological effects of this compound could be conducted, as well as studies into the potential use of this compound as an inhibitor of other enzymes. Finally, further research into the advantages and limitations of this compound for laboratory experiments could be conducted.
Synthesis Methods
3-cyano-N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)benzamide can be synthesized using a two-step process. The first step involves the condensation reaction of furan-2-ylmethyl piperidine with 3-cyano-4-methylbenzamide. This reaction is carried out in a solvent such as ethanol or methanol, and is catalyzed by a base such as sodium carbonate. The second step involves the addition of a base such as sodium hydroxide to the reaction mixture, which results in the formation of this compound.
properties
IUPAC Name |
3-cyano-N-[[1-(furan-2-ylmethyl)piperidin-4-yl]methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O2/c20-12-16-3-1-4-17(11-16)19(23)21-13-15-6-8-22(9-7-15)14-18-5-2-10-24-18/h1-5,10-11,15H,6-9,13-14H2,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DXAQELNLAGOHOF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)C2=CC=CC(=C2)C#N)CC3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.